1-(4-Iodophenyl)-2-methylpropan-1-one

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 1-(4-iodophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H11IO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-7H,1-2H3
• InChI Key: IGRZHPVXPZFKGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC=C(C=C1)I

Description

1-(4-Iodophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H11IO and its molecular weight is 274.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2.0 M solution of Isopropylmagnesium chloride (10 ml, 20 mmol) was added dropwise (30 min), under nitrogen, to a stirred solution of freshly distilled 4-iodobenzoyl chloride (5.32 g, 20 mmol) and Fe(acac)3 (0.35 g, 1 mmol) in 150 ml of dry THF at room temperature. After addition, the stirring was continued for 10 min at the same temperature. The reaction was quenched by pouring the mixture into dilute hydrochloric acid and extracted with several portions of ether. The combined ether extracts were washed with aq. NaHCO3, water, and dried over Na2SO4. Removal of the organic solvents under vacuum gave the product as colorless oil. And the crude product was used for the next step without further purification.